Cas no 2108-54-5 (1-(4-Methoxyphenyl)pentane-1,4-dione)
2108-54-5 structure
Product Name:1-(4-Methoxyphenyl)pentane-1,4-dione
CAS No:2108-54-5
MF:C12H14O3
MW:206.237763881683
CID:249668
PubChem ID:11469811
Update Time:2025-09-21
1-(4-Methoxyphenyl)pentane-1,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Methoxyphenyl)pentane-1,4-dione
- 1,4-Pentanedione,1-(4-methoxyphenyl)-
- 1-(4-Methoxyphenyl)-1,4-pentanedione
- 1,4-Pentanedione,1-(p-methoxyphenyl)- (7CI)
- 2108-54-5
- DTXSID50466879
- FT-0634102
- CVFRDQUUQZKDMJ-UHFFFAOYSA-N
- 1-(4-methoxyphenyl)-pentane-1,4-dione
- AKOS009624260
- SCHEMBL6283202
-
- Inchi： 1S/C12H14O3/c1-9(13)3-8-12(14)10-4-6-11(15-2)7-5-10/h4-7H,3,8H2,1-2H3
- InChI Key： CVFRDQUUQZKDMJ-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)OC)CCC(C)=O
Computed Properties
- Exact Mass: 206.09400
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 2.24710
1-(4-Methoxyphenyl)pentane-1,4-dione Customs Data
- HS CODE：2914509090
- Customs Data：
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-(4-Methoxyphenyl)pentane-1,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118503-1g |
1-(4-Methoxyphenyl)pentane-1,4-dione |
2108-54-5 | 95% | 1g |
$400.00 | 2023-09-02 | |
| Chemenu | CM128092-1g |
1-(4-methoxyphenyl)pentane-1,4-dione |
2108-54-5 | 95% | 1g |
$296 | 2023-01-09 | |
| Crysdot LLC | CD12096710-1g |
1-(4-Methoxyphenyl)pentane-1,4-dione |
2108-54-5 | 95+% | 1g |
$313 | 2024-07-24 |
1-(4-Methoxyphenyl)pentane-1,4-dione Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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